Cas no 107933-32-4 (Dibenz[c,k][1,5,10]oxadiazacyclotridecine,5,6,7,8,9,10,15,17-octahydro-5,10-bis[(4-methylphenyl)sulfonyl]-)

• Product Name: Dibenz[c,k][1,5,10]oxadiazacyclotridecine,5,6,7,8,9,10,15,17-octahydro-5,10-bis[(4-methylphenyl)sulfonyl]-
• CAS No: 107933-32-4
• MF: C₃₂H₃₄N₂O₅S₂
• MW: 590.752766132355
• CID: 193535
• PubChem ID: 194752
• Update Time: 2025-04-19

Dibenz[c,k][1,5,10]oxadiazacyclotridecine,5,6,7,8,9,10,15,17-octahydro-5,10-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Dibenz[c,k][1,5,10]oxadiazacyclotridecine,5,6,7,8,9,10,15,17-octahydro-5,10-bis[(4-methylphenyl)sulfonyl]-
• Corrigendum
• 5,10-bis[(4-methylphenyl)sulfonyl]-5,6,7,8,9,10,15,17-octahydrodibenzo[c,k][1,5,10]oxadiazacyclotridecine
• Corrigendum compound
• 11,16-bis-(4-methylphenyl)sulfonyl-3-oxa-11,16-diazatricyclo[15.4.0.05,10]henicosa-1(21),5,7,9,17,19-hexaene
• DTXSID60148331
• 107933-32-4
• 5,10-bis(4-methylbenzene-1-sulfonyl)-5,6,7,8,9,10,15,17-octahydrodibenzo[c,k][1,5,10]oxadiazacyclotridecine

• Inchi： 1S/C32H34N2O5S2/c1-25-13-17-29(18-14-25)40(35,36)33-21-7-8-22-34(41(37,38)30-19-15-26(2)16-20-30)32-12-6-4-10-28(32)24-39-23-27-9-3-5-11-31(27)33/h3-6,9-20H,7-8,21-24H2,1-2H3
• InChI Key： XBSLHVDTLLLOEL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CC=CC=2COCC2C=CC=CC=2N(CCCC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 590.19112
• Monoisotopic Mass: 590.19091454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 941
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 83.99